N-(2,5-dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine

• CAS RN: 56514-55-7
• Molecular Formula: C9H9Cl2N3
• Molecular Weight: 230.09 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine
• InChI: InChI=1S/C9H9Cl2N3/c10-6-1-2-7(11)8(5-6)14-9-12-3-4-13-9/h1-2,5H,3-4H2,(H2,12,13,14)
• InChI Key: BYALCVXDQPAMHM-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)NC2=C(C=CC(=C2)Cl)Cl

Description

N-(2,5-dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine is a useful research compound. Its molecular formula is C9H9Cl2N3 and its molecular weight is 230.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.8 g (0.01 M) of N-(2,5-dichlorophenyl)-N'-acetyl-S-methylisothiourea and 7.0 g (0.03 M) of ethylenediamine mono-p-toluenesulphonate are boiled with 30 ml of n-amyl alcohol for 5 hours. The reaction solution is washed with 50 ml of a saturated solution of sodium carbonate and 50 ml of water. The amyl alcohol is distilled off under vacuum until a dry residue is obtained which after being recrystallized from ethylacetate gives 1.5 g (65% of the theoretical yield of 2-(2',5'-dichlorophenylamino)-imidazoline (2) with a melting point of 179°-182° C. The hydroiodide salt of the above compound has a melting point of 275°-277° C. According to the U.S. Pat. No. 2,899,426 the melting point of 2-(2',5'-dichlorophenylamino)-imidazoline-(2) hydroiodide is 275.4°-277°.